Cas no 35028-11-6 (1-Butanone,1-(4-ethylphenyl)-)

• Product Name: 1-Butanone,1-(4-ethylphenyl)-
• CAS No: 35028-11-6
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD01095838
• CID: 295281
• PubChem ID: 4250215
• Update Time: 2024-02-29

1-Butanone,1-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-(4-ethylphenyl)-
• 4’-ETHYLBUTYROPHENONE
• 4'-Ethylbutyrophenone
• Butyrophenone,p-ethyl- (4CI)
• SCHEMBL5270771
• 1-(4-ethylphenyl)butan-1-one
• 35028-11-6
• AKOS009339777
• N13980
• 1-(4-Ethyl-phenyl)-butan-1-one

• MDL： MFCD01095838
• Inchi： 1S/C12H16O/c1-3-5-12(13)11-8-6-10(4-2)7-9-11/h6-9H,3-5H2,1-2H3
• InChI Key： OBRQGMLOHWCRLM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CC)CCC

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 17.07
• LogP: 3.44960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones